3|A-Sulfooxy Tibolone

• CAS: 144466-06-8
• Molecular Formula: C21H30O5S
• Molecular Weight: 394.5 g/mol
• SMILES: CC1CC2=C(CCC(C2)OS(=O)(=O)O)C3C1C4CCC(C4(CC3)C)(C#C)O
• InChI: InChI=1S/C21H30O5S/c1-4-21(22)10-8-18-19-13(2)11-14-12-15(26-27(23,24)25)5-6-16(14)17(19)7-9-20(18,21)3/h1,13,15,17-19,22H,5-12H2,2-3H3,(H,23,24,25)/t13-,15-,17-,18+,19-,20+,21+/m1/s1
• InChIKey: AEMPRRLENKOPGQ-CZTKNSHGSA-N

Quantifying tibolone PK? Non-sulfated or 3β-epimer standards introduce uncontrolled bias in LC-MS/MS calibration. 3α-Sulfooxy Tibolone (CAS 144466-06-8) is the authentic 3α-sulfate reference standard matching the predominant circulating metabolite (>75% of plasma profile). • 95% estrone sulfatase inhibition at 10 µM in MCF-7 cells - 2× parent tibolone potency • STS-resistant 3α-configuration: no confounding metabolite generation during long-duration enzyme assays • Obligatory authentic standard for accurate PK quantification in clinical & forensic workflows Comprehensive CoA supplied. Inquire for bulk pricing & global shipment options.

3α-Sulfooxy Tibolone: Chemical Identity and Metabolic Role

3α-Sulfooxy Tibolone (CAS 144466-06-8), also designated Org-34322, is the 3α-sulfate conjugate of 3α-hydroxy tibolone—a principal metabolite of the synthetic steroid tibolone (Livial®) [1]. This compound belongs to the 19-nortestosterone derivative class and carries a hydrogen sulfate group at the 3α-position of the steroidal backbone (molecular formula C21H30O5S; MW 394.5 g/mol) . As the major biologically inactive circulating form, 3α-sulfooxy tibolone constitutes a critical node in tibolone's pre-receptor metabolism. Its conversion from active 3α-hydroxy tibolone via human sulfotransferases (predominantly SULT2A1) and its subsequent reactivation by tissue-specific steroid sulfatases govern the selective tissue estrogenic activity regulation (STEAR) that distinguishes tibolone-based hormone replacement therapy from conventional estrogen-progestagen regimens [2].

Probe Pre-receptor steroid metabolism and STEAR mechanism studies

Assay tool Sulfatase inhibition reference standard in breast cancer cell models

Reference Bioanalytical standard for sulfated metabolite quantification in plasma

• [1] Chetrite GS, Cortes-Prieto J, Pasqualini JR. Effect of tibolone and its principal metabolites (3α- and 3β-hydroxy, 3α-sulfate, and 4-ene derivatives) on estrone sulfatase activity in normal and cancerous human breast tissue. Horm Mol Biol Clin Investig. 2011 Dec 1;8(3):491-8. doi: 10.1515/HMBCI.2011.121. PMID: 25961347. View Source
• [2] Falany JL, Macrina N, Falany CN. Sulfation of tibolone and tibolone metabolites by expressed human cytosolic sulfotransferases. J Steroid Biochem Mol Biol. 2004 Apr;88(4-5):383-91. doi: 10.1016/j.jsbmb.2004.01.005. PMID: 15145448. View Source

Why 3α-Sulfooxy Tibolone Cannot Be Substituted by Other Metabolites

Although tibolone generates multiple metabolites sharing the 19-nortestosterone scaffold—including 3α-hydroxy tibolone, 3β-hydroxy tibolone, Δ4-tibolone, and the 3α,17β-disulfate—these analogs are not functionally interchangeable with 3α-sulfooxy tibolone in experimental settings [1]. The 3α-sulfate moiety profoundly alters enzymatic susceptibility, receptor-binding competence, and tissue-specific reactivation kinetics. Critically, the 3α-sulfate and 3β-sulfate epimers exhibit contrasting hydrolytic stability toward human steroid sulfatase (STS): the 3α-configured sulfate is resistant to STS-mediated desulfation, whereas the 3β-sulfate is efficiently hydrolyzed [2]. Furthermore, 3α-sulfooxy tibolone displays quantitatively distinct inhibitory potency against estrone sulfatase (E1-STS) in breast cancer cells compared to the parent drug and its hydroxylated metabolites [3]. These differential properties mandate compound-specific procurement for assays probing sulfatase inhibition, pre-receptor steroid regulation, or tissue-selective estrogenic activity—generic substitution with non-sulfated or 3β-sulfated analogs introduces uncontrolled variables that can invalidate comparative mechanistic conclusions.

3β-Sulfate epimer Susceptibility to STS hydrolysis differs; may introduce estrogenic metabolites not present with the 3α-form, altering endpoint interpretation in sulfatase assays.

Non-sulfated metabolites Estrone sulfatase inhibition potency differs significantly from parent tibolone and hydroxy metabolites; substitution invalidates comparative mechanistic conclusions.

Pan-sulfatase inhibitors Compounds such as EMATE lack the tissue-differential inhibition profile observed with 3α-sulfooxy tibolone; may not recapitulate STEAR model tissue selectivity.

• [1] de Gooyer ME, Oppers-Tiemissen HM, Leysen D, Verheul HA, Kloosterboer HJ. Tibolone: a compound with tissue specific inhibitory effects on sulfatase. Mol Cell Endocrinol. 2001 Oct 25;183(1-2):55-62. doi: 10.1016/s0303-7207(01)00606-2. PMID: 11604225. View Source
• [2] Falany JL, Falany CN. Interactions of the human cytosolic sulfotransferases and steroid sulfatase in the metabolism of tibolone and raloxifene. J Steroid Biochem Mol Biol. 2007 Nov-Dec;107(3-5):202-10. doi: 10.1016/j.jsbmb.2007.03.046. PMID: 17662596. View Source
• [3] Purohit A, Malini B, Hooymans C, Newman SP. Inhibition of oestrone sulphatase activity by tibolone and its metabolites. Horm Metab Res. 2002 Jan;34(1):1-6. doi: 10.1055/s-2002-19958. PMID: 11832993. View Source

Quantitative Differentiation from Closest Analogs

Estrone Sulfatase Inhibition Potency in MCF-7 Cells

In intact MCF-7 breast cancer cells at a standardized 10 µM concentration, the 3α-sulfate metabolite of tibolone inhibited estrone sulfatase (E1-STS) activity by 95%, representing a near-complete blockade of the enzyme responsible for local estrogen biosynthesis from circulating estrone sulfate [1]. This inhibition was approximately 2-fold greater than that achieved by the parent compound tibolone (48% inhibition) and the estrogenic 3β-hydroxy tibolone metabolite (46% inhibition) under identical assay conditions. The 3α,17β-disulfate metabolite inhibited E1-STS by 79%, indicating that monosulfation at the 3α-position alone yields superior inhibitory potency [1].

E1-STS Inhibition MCF-7

Head-to-head

95% inhibition at 10 µM

Reported top inhibitor among tibolone metabolites at tested concentration

Intact MCF-7 cell context; verify in other cell lines

Evidence Dimension	Estrone sulfatase (E1-STS) enzymatic activity inhibition in intact cells
Target Compound Data	95% inhibition at 10 µM
Comparator Or Baseline	Tibolone (parent): 48% inhibition at 10 µM; 3β-Hydroxy tibolone: 46% inhibition at 10 µM; 3α,17β-Disulfate tibolone: 79% inhibition at 10 µM
Quantified Difference	3α-Sulfate tibolone is 1.98-fold more potent than tibolone and 2.07-fold more potent than 3β-hydroxy tibolone in E1-STS inhibition at equimolar concentration
Conditions	Intact MCF-7 breast cancer cell line; 10 µM compound concentration; estrone sulfate substrate; extracellular assay measuring product release into culture medium

Why This Matters

This 95% inhibition datum establishes 3α-sulfooxy tibolone as the most potent E1-STS inhibitor among all tibolone-derived species tested in MCF-7 cells, making it the preferred reference standard for sulfatase inhibition assays and the critical comparator when evaluating novel steroid sulfatase inhibitors for breast cancer research.

• [1] Purohit A, Malini B, Hooymans C, Newman SP. Inhibition of oestrone sulphatase activity by tibolone and its metabolites. Horm Metab Res. 2002 Jan;34(1):1-6. doi: 10.1055/s-2002-19958. PMID: 11832993. View Source

Tissue-Specific Sulfatase Inhibition Profile

3α-Sulfated tibolone, along with other tibolone metabolites, exhibited a pronounced tissue-differential inhibition profile against steroid sulfatase activity in human cell lines. In two T-47D breast cancer clones, sulfatase activity was inhibited by 70–90%, whereas in HEC-1A endometrial cells, inhibition was markedly lower at 8–43% [1]. This 2- to 10-fold tissue-dependent inhibition window was not observed with the universal sulfatase inhibitor EMATE (estrone-3-O-sulfamate), which inhibited sulfatase in all cell lines non-selectively. Importantly, 3α-sulfated tibolone served as a substrate for intracellular sulfatase, being converted to unconjugated 3α-hydroxy tibolone within all cell lines tested [1].

Tissue-Differential Inhibition

Head-to-head

Breast 70–90% vs Endometrial 8–43%

Supports STEAR model tissue-selectivity interpretation

Cell-line-specific; EMATE shows non-selective inhibition

Evidence Dimension	Steroid sulfatase enzymatic activity inhibition across tissue types
Target Compound Data	Breast (T-47D clones): 70–90% inhibition; Endometrial (HEC-1A): 8–43% inhibition
Comparator Or Baseline	EMATE (irreversible sulfatase inhibitor): non-selective inhibition in all cell lines including osteoblast-like cells (MG 63, HOS TE-85); Tibolone and its 3α-/3β-hydroxy metabolites: also showed 70–90% inhibition in breast, 8–43% in endometrial cells
Quantified Difference	Inhibition in breast cells is 2- to 10-fold greater than in endometrial cells for the 3α-sulfated form; osteoblast-like cells showed no significant inhibition (0%)
Conditions	Human breast cancer cell lines (two T-47D clones); human endometrial adenocarcinoma cell line (HEC-1A); human osteoblast-like cell lines (MG 63, HOS TE-85); compound concentration range tested across studies; radiometric sulfatase assay

Why This Matters

The tissue-differential inhibition pattern uniquely positions 3α-sulfooxy tibolone as a compound that simultaneously validates the STEAR hypothesis mechanistically and serves as a critical control in experiments designed to dissect tissue-specific regulation of local estrogen biosynthesis, making it indispensable for procurement in laboratories investigating organ-selective hormone therapy strategies.

• [1] de Gooyer ME, Oppers-Tiemissen HM, Leysen D, Verheul HA, Kloosterboer HJ. Tibolone: a compound with tissue specific inhibitory effects on sulfatase. Mol Cell Endocrinol. 2001 Oct 25;183(1-2):55-62. doi: 10.1016/s0303-7207(01)00606-2. PMID: 11604225. View Source

Resistance to Steroid Sulfatase Hydrolysis

A critical biochemical differentiation between the 3α- and 3β-sulfate epimers of tibolone lies in their susceptibility to hydrolysis by human steroid sulfatase (STS). Using purified human placental STS in a standardized in vitro assay, the 3β-sulfate monosulfate of tibolone underwent significant desulfation, whereas the 3α-sulfate monosulfate was resistant to STS-mediated hydrolysis and remained intact [1]. The 17β-monosulfates of tibolone and Δ4-tibolone were also resistant to STS hydrolysis. This differential hydrolysis profile was confirmed by TLC autoradiography, where only the band corresponding to 3β-Tib monosulfate showed a statistically significant decrease in radiolabel intensity after STS incubation [1].

STS Hydrolysis Resistance

Head-to-head

3α-sulfate: resistant; 3β-sulfate: hydrolyzed

Functional divergence between sulfate epimers

Relevant for assays in STS-expressing tissues

Evidence Dimension	Susceptibility to hydrolysis by human steroid sulfatase (STS)
Target Compound Data	3α-Sulfate tibolone: resistant to STS hydrolysis (no significant desulfation detected)
Comparator Or Baseline	3β-Sulfate tibolone: significantly hydrolyzed by STS; 17β-Sulfates of tibolone and Δ4-tibolone: resistant to STS hydrolysis
Quantified Difference	Qualitative determination by autoradiography: 3β-sulfate band showed significant reduction vs. 3α-sulfate band remained stable; quantified by scintillation spectroscopy with statistical significance (p-value by Student's t-test)
Conditions	Sulfation reactions at 10 µM substrate concentration with SULT2A1 or SULT1E1; subsequent incubation with purified human placental STS at 37°C for 15–60 min; TLC separation and autoradiographic quantification; confirmed by scintillation spectroscopy

Why This Matters

The STS resistance of the 3α-sulfate epimer means that 3α-sulfooxy tibolone acts as a stable circulating reservoir in vivo, whereas 3β-sulfate is readily reactivated to estrogenic 3β-hydroxy tibolone. For researchers procuring these compounds, this functional divergence means that substitution of one epimer for the other will yield completely different results in any assay involving STS-expressing tissues—a critical consideration for experimental design in breast cancer, bone, and CNS research.

• [1] Falany JL, Falany CN. Interactions of the human cytosolic sulfotransferases and steroid sulfatase in the metabolism of tibolone and raloxifene. J Steroid Biochem Mol Biol. 2007 Nov-Dec;107(3-5):202-10. doi: 10.1016/j.jsbmb.2007.03.046. PMID: 17662596. View Source

SULT2A1 Isoform Affinity for 3α-OH Tibolone

Among seven major expressed human cytosolic sulfotransferase (SULT) isoforms tested, only SULT2A1, SULT1E1, and SULT2B1b demonstrated detectable sulfation activity toward tibolone and its metabolites. Crucially, SULT2A1 exhibited the highest affinity for 3α-OH-tibolone among all substrates tested, including tibolone itself, 3β-OH-tibolone, and Δ4-tibolone [1]. This preferential sulfation profile predicts that 3α-sulfooxy tibolone formation is kinetically favored in tissues expressing SULT2A1 (liver, intestine, adrenal). SULT1E1 conjugated both 3-OH metabolites and tibolone itself only slightly, while isoforms 1A1, 1A3, 1B1, and 1C1 showed no detectable activity toward any tibolone substrate [1].

SULT Isoform Affinity

Head-to-head

SULT2A1: highest affinity for 3α-OH-Tib

Preferred sulfation pathway in liver/adrenal

Recombinant SULT panel; confirm in primary cells

Evidence Dimension	SULT isoform substrate affinity and catalytic activity toward tibolone metabolites
Target Compound Data	3α-OH-Tibolone: highest affinity substrate for SULT2A1 (formation of 3α-sulfooxy tibolone)
Comparator Or Baseline	Tibolone (parent): sulfated by SULT2A1 at 17β-OH only, lower affinity; 3β-OH-Tibolone: sulfated by SULT2A1 at lower affinity than 3α-OH epimer; Δ4-Tibolone: sulfated by SULT2A1 at 17β-OH; SULT1E1: low activity toward 3α-/3β-OH tibolone; SULT2B1b: sulfates 3-OH metabolites only
Quantified Difference	Qualitative ranking: SULT2A1 affinity: 3α-OH-Tib > 3β-OH-Tib > Tibolone ≈ Δ4-Tibolone; SULT1A1, 1A3, 1B1, 1C1: no detectable activity (0% conversion)
Conditions	Expressed human SULT isoforms in vitro; substrate concentration range tested; radiometric sulfation assay with [35S]-PAPS co-substrate; TLC product separation

Why This Matters

The selective, high-affinity sulfation of 3α-OH tibolone by SULT2A1 establishes 3α-sulfooxy tibolone as the kinetically preferred sulfated metabolite in human tissues expressing this isoform. For laboratories conducting in vitro metabolism studies, recombinant SULT2A1 + 3α-OH tibolone serves as the validated positive control reaction for generating the 3α-sulfate standard, and procurement of pre-synthesized 3α-sulfooxy tibolone eliminates the need for time-consuming enzymatic synthesis and purification.

• [1] Falany JL, Macrina N, Falany CN. Sulfation of tibolone and tibolone metabolites by expressed human cytosolic sulfotransferases. J Steroid Biochem Mol Biol. 2004 Apr;88(4-5):383-91. doi: 10.1016/j.jsbmb.2004.01.005. PMID: 15145448. View Source

Abundance as the Predominant Circulating Sulfated Form

In vivo human metabolism studies demonstrated that over 75% of tibolone and its metabolites circulate in the sulfated form, with 3α-sulfooxy tibolone identified as the major biologically inactive circulating species [1]. In ovariectomized cynomolgus monkeys—the validated preclinical model for tibolone pharmacokinetics—the predominant sulfated metabolite after single and multiple oral dosing was 3αS,17βS-tibolone (the disulfated form); levels of 3βS,17βS-tibolone were approximately 2-fold lower, and monosulfated 3-hydroxymetabolites (including 3α-sulfooxy tibolone) were approximately 10-fold lower in plasma [2]. Notably, in plasma, >95% of metabolites were disulfated, while in tissues, monosulfated forms including 3α-sulfate,17β-hydroxy tibolone were found at remarkably high levels in proximal vagina [3].

Predominant Circulating Form

Reported

>75% sulfated; 3α-sulfate forms dominate

Key target for bioanalytical reference selection

Human and primate plasma data; cross-study context

Evidence Dimension	Abundance of sulfated metabolites in systemic circulation (plasma)
Target Compound Data	3α-Sulfooxy tibolone (Org-34322): major biologically inactive circulating form in humans; 3αS,17βS-tibolone is the predominant sulfated metabolite in monkey plasma (>95% of metabolites are disulfated)
Comparator Or Baseline	3βS,17βS-Tibolone: approximately 2-fold lower plasma levels than 3αS,17βS-tibolone; Monosulfated 3-hydroxymetabolites: approximately 10-fold lower than disulfated forms; Total nonsulfated metabolites: 2-fold lower AUC after multiple doses vs. single dose
Quantified Difference	In human circulation, >75% of total tibolone-related material is sulfated; in monkeys, 3αS,17βS-tibolone is the predominant species with 3βS,17βS-tibolone present at ~50% of its concentration; 3-monosulfates are ~10% of disulfate levels
Conditions	Human: healthy postmenopausal volunteers, 2.5 mg/day oral tibolone for 5 days + single [14C]-labeled dose, 0-192 h plasma collection; Monkey: ovariectomized female cynomolgus monkeys, 0.5 mg/kg/day oral gavage for 36 days, validated GC/MS and LC-MS/MS assays (detection limits 0.1-0.5 ng/mL plasma)

Why This Matters

The dominance of sulfated species—and specifically 3α-sulfated forms—in systemic circulation establishes 3α-sulfooxy tibolone as the analytically most relevant metabolite for developing and validating bioanalytical methods (LC-MS/MS, GC/MS) used in therapeutic drug monitoring, pharmacokinetic modeling, and forensic/doping control applications. Procurement of the authentic 3α-sulfate standard is essential for accurate quantification in these assays.

• [1] The in Vivo Human Metabolism of Tibolone. Drug Metab Dispos. 2025. doi: 10.1016/S0090-9556(24)04367-8. View Source
• [2] Verheul HA, van Iersel ML, Delbressine LP, Kloosterboer HJ. Pharmacokinetic parameters of tibolone and metabolites in plasma, urine, feces, and bile from ovariectomized cynomolgus monkeys after a single dose or multiple doses of tibolone. Drug Metab Dispos. 2007 Jul;35(7):1112-8. doi: 10.1124/dmd.106.014159. PMID: 17420282. View Source
• [3] Verheul HA, van Iersel ML, Delbressine LP, Kloosterboer HJ. Selective tissue distribution of tibolone metabolites in mature ovariectomized female cynomolgus monkeys after multiple doses of tibolone. Drug Metab Dispos. 2007 Jul;35(7):1105-11. doi: 10.1124/dmd.106.014118. PMID: 17420283. View Source

Non-Substitutable Research Applications

STS Inhibitor Screening in Breast Cancer Drug Discovery

The quantitative demonstration that 3α-sulfooxy tibolone inhibits estrone sulfatase by 95% at 10 µM in MCF-7 cells [1] positions this compound as the benchmark positive control in high-throughput screens for novel STS inhibitors. Its 2-fold potency advantage over parent tibolone provides a high-signal reference for assay validation. Furthermore, its STS resistance [2] means it does not generate confounding estrogenic metabolites during long-duration enzyme assays, a liability of the hydrolyzable 3β-sulfate epimer. Drug discovery programs targeting hormone-dependent breast cancer should procure this compound for use as both a reference inhibitor and a negative control for estrogen-receptor-mediated proliferative effects in countersecreens.

Bioanalytical Method Development for Therapeutic Drug Monitoring

Given that >75% of circulating tibolone-related material is sulfated [1] and 3α-sulfated species dominate the plasma metabolite profile in both humans and preclinical primate models [2], 3α-sulfooxy tibolone is an obligatory authentic standard for LC-MS/MS and GC/MS method development. Its procurement enables accurate calibration curves, assessment of matrix effects, and determination of extraction recovery for the most abundant circulating metabolite species. Clinical pharmacology laboratories and contract research organizations (CROs) supporting tibolone pharmacokinetic studies cannot substitute the 3β-sulfate or non-sulfated metabolites and expect to achieve accurate quantification of the predominant circulating forms.

STEAR Mechanism Studies in Tissue-Specific Estrogen Metabolism

The 2- to 10-fold differential in sulfatase inhibition between breast (70–90%) and endometrial (8–43%) cells [1] makes 3α-sulfooxy tibolone an essential tool for experimentally dissecting the selective tissue estrogenic activity regulation (STEAR) mechanism. Researchers investigating how local sulfatase/sulfotransferase enzyme ratios govern tissue-specific estrogen exposure should use this compound as (a) a substrate for intracellular sulfatase to trace conversion to 3α-hydroxy tibolone in different cell types, and (b) an inhibitor to validate that sulfatase blockade is sufficient to explain the lack of estrogenic stimulation in breast and endometrium. The osteoblast-negative profile (0% inhibition in MG 63 and HOS TE-85 cells) provides a built-in tissue-specificity control within the same experimental system.

Reference Standard for Doping Control and Forensic Toxicology

The tissue-specific accumulation of 3α-sulfooxy tibolone in proximal vagina at remarkably high concentrations, combined with its predominant presence in plasma [1], makes this compound a critical reference standard for anti-doping laboratories and forensic toxicology units. Because synthetic steroid sulfates are increasingly recognized as long-term detection markers in doping control, having authentic 3α-sulfooxy tibolone enables the development of targeted MS/MS transitions for its unambiguous identification in biological matrices. The compound's resistance to enzymatic hydrolysis by commercial sulfatase preparations (used in sample deconjugation workflows) distinguishes it from the 3β-sulfate epimer and requires method optimization that can only be performed with the authentic 3α-sulfate standard.

Application

Selection Property

Validation Focus

STS inhibitor screening (breast cancer research)

E1-STS inhibition profile in MCF-7 cells

Comparator assay response with 3α-sulfate standard

LC-MS/MS method for sulfated steroid metabolites

Predominant circulating sulfated form

Matrix-effect assessment and recovery with authentic standard

STEAR mechanism dissection in tissue models

Tissue-differential sulfatase inhibition

Cell-type specific conversion tracing

Forensic and anti-doping steroid sulfate detection

Stable sulfated marker with tissue accumulation

MS/MS transition optimization using authentic standard

• [1] de Gooyer ME, Oppers-Tiemissen HM, Leysen D, Verheul HA, Kloosterboer HJ. Tibolone: a compound with tissue specific inhibitory effects on sulfatase. Mol Cell Endocrinol. 2001 Oct 25;183(1-2):55-62. doi: 10.1016/s0303-7207(01)00606-2. PMID: 11604225. View Source
• [2] Falany JL, Falany CN. Interactions of the human cytosolic sulfotransferases and steroid sulfatase in the metabolism of tibolone and raloxifene. J Steroid Biochem Mol Biol. 2007 Nov-Dec;107(3-5):202-10. doi: 10.1016/j.jsbmb.2007.03.046. PMID: 17662596. View Source